Cas no 299916-62-4 (5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine)

5-[(Benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine is a brominated pyrrolopyrimidine derivative with a benzyloxymethyl substituent at the 5-position and a methoxy group at the 4-position. This heterocyclic compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The bromine atom at the 7-position enhances reactivity for further functionalization via cross-coupling reactions, while the benzyloxymethyl group provides stability and synthetic flexibility. Its well-defined structure and functional group compatibility make it valuable for structure-activity relationship (SAR) studies and targeted drug development. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.
5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine structure
299916-62-4 structure
Product Name:5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine
CAS No:299916-62-4
MF:C15H14BrN3O2
MW:348.19456243515
MDL:MFCD26402240
CID:249354
PubChem ID:11268049
Update Time:2025-10-29

5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[3,2-d]pyrimidine,7-bromo-4-methoxy-5-[(phenylmethoxy)methyl]-
    • 5-(benzyloxymethyl)-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine
    • 5-[(Benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidi ne
    • 5H-Pyrrolo3,2-dpyrimidine, 7-bromo-4-methoxy-5-(phenylmethoxy)methyl-
    • 2,4-Diamino-6-methoxymethylpteridin
    • 2,4-Diamino-6-methoxymethylpteridine
    • 5-N-benzyloxymethyl-7-bromo-4-methoxypyrrolo[3,2-d]py
    • 6-(Methoxymethyl)-2,4-pteridinediamine
    • 6-methoxymethyl-pteridine-2,4-diamine
    • 6-methoxy-N-(benzyloxymethyl)-9-bromo-9-deazahypoxanthine
    • 7-N-benzyloxymethyl-9-bromo-9-deaza-6-O-methylhypoxanthine
    • AC1L88L0
    • NSC283466
    • 5-[(Benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine
    • 5-((Benzyloxy)methyl)-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine
    • 7-bromo-4-methoxy-5-[(phenylmethoxy)methyl]-5h-pyrrolo[3,2-d]pyrimidine
    • SB18025
    • 7-bromo-4-methoxy-5-(phenylmethoxymethyl)pyrrolo[3,2-d]pyrimidine
    • F11817
    • AS-47060
    • CS-M3334
    • FT-0741427
    • 299916-62-4
    • SCHEMBL4062495
    • AKOS027324684
    • SY244192
    • A912767
    • ZLA91662
    • MFCD26402240
    • 5-[(BENZYLOXY)METHYL]-7-BROMO-4-METHOXYPYRROLO[3,2-D]PYRIMIDINE
    • REUIHHUGJSYWNC-UHFFFAOYSA-N
    • DA-07217
    • 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine
    • MDL: MFCD26402240
    • Inchi: 1S/C15H14BrN3O2/c1-20-15-14-13(17-9-18-15)12(16)7-19(14)10-21-8-11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3
    • InChI Key: REUIHHUGJSYWNC-UHFFFAOYSA-N
    • SMILES: BrC1=CN(COCC2C=CC=CC=2)C2=C(N=CN=C21)OC

Computed Properties

  • Exact Mass: 347.02702
  • Monoisotopic Mass: 347.02694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 98-99 ºC
  • Solubility: Almost insoluble (0.014 g/l) (25 º C),
  • PSA: 49.17

5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine Security Information

  • Storage Condition:(BD294412)

5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine Pricemore >>

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Additional information on 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine

Research Brief on 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine (CAS: 299916-62-4)

The compound 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine (CAS: 299916-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the pyrrolo[3,2-d]pyrimidine class, exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a kinase inhibitor, particularly in targeting oncogenic signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine on various protein kinases. The compound demonstrated selective inhibition of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. The study employed molecular docking and in vitro kinase assays to elucidate the binding interactions, revealing a high affinity for the ATP-binding pocket of PI3Kδ.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), focused on the structural optimization of this compound to enhance its pharmacokinetic properties. The introduction of the benzyloxymethyl group at the 5-position was found to improve metabolic stability while maintaining potent inhibitory activity. The 7-bromo substituent contributed to increased binding affinity, as confirmed by X-ray crystallography studies of the compound bound to its target kinase.

Recent preclinical evaluations have shown that 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine exhibits promising antitumor activity in xenograft models of hematological malignancies. The compound demonstrated favorable bioavailability and tissue distribution profiles, with particular accumulation observed in lymphoid tissues. These findings suggest potential applications in the treatment of B-cell malignancies and other PI3Kδ-dependent cancers.

The synthetic route to 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine has been optimized in recent work published in Organic Process Research & Development (2023). The improved synthesis features a key palladium-catalyzed cross-coupling step that enhances yield and purity while reducing environmental impact. This advancement supports the compound's potential for scale-up and further development as a clinical candidate.

Ongoing research is exploring the broader therapeutic potential of this compound beyond oncology. Preliminary data presented at the 2024 American Chemical Society meeting suggests possible applications in inflammatory diseases, given the compound's modulation of immune cell signaling pathways. These findings highlight the versatility of 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine as a valuable scaffold for medicinal chemistry.

In conclusion, 5-[(benzyloxy)methyl]-7-bromo-4-methoxy-5H-pyrrolo[3,2-d]pyrimidine (CAS: 299916-62-4) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity and improved synthetic accessibility, position it as a compound of significant interest for both academic and industrial researchers in the pharmaceutical field.

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